Cas no 2172088-83-2 (2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172088-83-2
• MF: C₈H₁₃F₃N₄
• MW: 222.210831403732
• CID: 6299133
• PubChem ID: 165608093
• Update Time: 2025-05-18

2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1597990
• 2-[5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172088-83-2

• Inchi： 1S/C8H13F3N4/c1-2-7-6(3-4-12)13-14-15(7)5-8(9,10)11/h2-5,12H2,1H3
• InChI Key： FVGOUIZPBDRDCL-UHFFFAOYSA-N
• SMILES： FC(CN1C(CC)=C(CCN)N=N1)(F)F

Computed Properties

• Exact Mass: 222.10923092g/mol
• Monoisotopic Mass: 222.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Professional Introduction to Compound with CAS No. 2172088-83-2 and Product Name: 2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

The compound with the CAS number 2172088-83-2 and the product name 2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a triazole ring and a trifluoroethyl group in its molecular structure imparts distinct chemical and biological characteristics, making it a promising candidate for further research and development.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry. Among these, triazole derivatives have shown remarkable potential in various therapeutic applications. The triazole moiety is known for its stability and ability to participate in hydrogen bonding, which enhances the binding affinity of molecules to biological targets. The compound in question incorporates a 5-ethyl substituent, which further modulates its pharmacokinetic properties, potentially improving solubility and bioavailability.

The introduction of the 2,2,2-trifluoroethyl group into the molecular framework is particularly noteworthy. This fluorinated alkyl group not only increases the lipophilicity of the compound but also contributes to its metabolic stability. Fluorine atoms are frequently employed in drug design due to their ability to influence electronic properties, improve binding interactions with enzymes or receptors, and enhance overall drug efficacy. The combination of these structural features makes 2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine a compelling subject for investigation.

Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation pharmaceuticals. The trifluoroethyl group specifically has been associated with enhanced pharmacological activity in several therapeutic areas, including anti-inflammatory and anticancer agents. By integrating this moiety into the triazole-based core, researchers aim to develop molecules that exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic methodologies. The preparation of 2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine involves multi-step organic reactions that often require specialized equipment and expertise. Key steps typically include nucleophilic substitution reactions to form the triazole ring followed by functional group transformations to introduce the ethyl and trifluoroethyl substituents. The use of high-purity reagents and controlled reaction conditions is essential to ensure high yields and minimal impurities.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical methods provide critical insights into the molecular structure and purity of the compound. Additionally, computational studies are often employed to predict potential interactions between the molecule and biological targets.

The biological evaluation of 2-5-ethyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine involves both in vitro and in vivo assays. In vitro studies typically assess binding affinity to specific enzymes or receptors using techniques like enzyme-linked immunosorbent assays (ELISAs) or surface plasmon resonance (SPR). These experiments help determine whether the compound interacts with potential therapeutic targets in a manner consistent with desired pharmacological effects.

In vivo studies extend this evaluation by assessing the compound's behavior within living organisms. These studies often involve administering the molecule to animal models at various doses to evaluate its efficacy and safety profiles. Parameters such as blood concentration levels (pharmacokinetics) and tissue distribution are carefully monitored to gain insights into how the compound is processed by the body.

The significance of this compound lies not only in its unique structure but also in its potential therapeutic applications. Preliminary findings suggest that it may exhibit properties suitable for use as an intermediate in drug synthesis or as a lead compound for further derivatization. The combination of structural features like the triazole ring and trifluoroethyl group opens up possibilities for designing molecules with enhanced therapeutic potential.

As research progresses, collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. The development pipeline for such compounds often involves iterative cycles of synthesis followed by biological testing to refine molecular structures based on observed effects. This iterative process is essential for optimizing drug candidates before they can be considered for human trials.

The impact of fluorinated heterocycles on modern medicine cannot be overstated. These compounds have revolutionized several therapeutic areas by improving drug efficacy while reducing side effects. The continued exploration of novel fluorinated derivatives ensures that future generations will benefit from an expanding arsenal of effective treatments.

In conclusion,CAS No 2172088–83–22–5–ethyl–1–(22–22–22–trifluoroethyl)–1H–12–3–triazol–4–ylethan–1–amine stands as a testament to the ingenuity of medicinal chemists in designing molecules with tailored properties for therapeutic use. Its unique structural composition positions it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs through innovative chemical solutions.